molecular formula C22H16ClFN2O2 B6514748 3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione CAS No. 892270-50-7

3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Cat. No. B6514748
CAS RN: 892270-50-7
M. Wt: 394.8 g/mol
InChI Key: PCSLASGANQRGHN-UHFFFAOYSA-N
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Description

Compounds like “3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione” belong to a class of organic compounds known as quinazolines . Quinazolines are polycyclic aromatic compounds containing a benzene ring fused to a pyrimidine ring . They are used in the synthesis of a variety of pharmacologically active compounds .


Molecular Structure Analysis

The molecular structure of quinazolines consists of a benzene ring fused to a pyrimidine ring . The specific molecular structure of “3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione” would require more specific information or computational analysis.


Chemical Reactions Analysis

Quinazolines can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions . The specific reactions that “3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione” can undergo would depend on its specific structure and the conditions under which it is reacted.


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Properties such as solubility, melting point, boiling point, and reactivity can vary widely among different quinazoline derivatives .

Mechanism of Action

The mechanism of action of quinazoline derivatives can vary widely depending on their specific structure and the biological target they interact with . Without more specific information, it’s difficult to predict the mechanism of action of “3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione”.

Future Directions

Quinazolines are a focus of ongoing research due to their wide range of biological activities . Future research may focus on developing new synthetic methods, exploring their biological activity, and optimizing their properties for use as pharmaceuticals .

properties

IUPAC Name

3-benzyl-1-[(2-chloro-4-fluorophenyl)methyl]quinazoline-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16ClFN2O2/c23-19-12-17(24)11-10-16(19)14-25-20-9-5-4-8-18(20)21(27)26(22(25)28)13-15-6-2-1-3-7-15/h1-12H,13-14H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PCSLASGANQRGHN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC4=C(C=C(C=C4)F)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-benzyl-1-(2-chloro-4-fluorobenzyl)quinazoline-2,4(1H,3H)-dione

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